Cas no 112955-06-3 (8-Methoxy-3-methylquinoline)

• Product name: 8-Methoxy-3-methylquinoline
• CAS No: 112955-06-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD19690015
• CID: 1099390
• PubChem ID: 13984286

8-Methoxy-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-methyl-Quinoline
• 8-methoxy-3-methylQuinoline
• 3-methyl-8-methoxylquinoline
• SCHEMBL434888
• DA-35428
• 112955-06-3
• Quinoline, 8-methoxy-3-methyl-
• AKOS025146786
• 3-Methyl-8-methoxychinolin
• 3-methyl-8-methoxyquinoline
• SB68063
• 8-Methoxy-3-methylquinoline

• MDL： MFCD19690015
• Inchi： InChI=1S/C11H11NO/c1-8-6-9-4-3-5-10(13-2)11(9)12-7-8/h3-7H,1-2H3
• InChI Key： HKEAUNIJRGMLRM-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C(=CC=C2)OC)N=C1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų
• XLogP3: 2.2